![molecular formula C13H10O4 B6396208 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% CAS No. 1258635-22-1](/img/structure/B6396208.png)
3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95%
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Overview
Description
3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% (3-HP-5-HBA) is a type of phenolic acid found in many natural products. It is an important intermediate in the synthesis of a variety of pharmaceuticals, including drugs for the treatment of cancer, inflammation, and other diseases. In addition, 3-HP-5-HBA is used in the production of food dyes, fragrances, and other products.
Mechanism of Action
3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% is a phenolic acid that can undergo a variety of reactions, including oxidation, reduction, condensation, and hydrolysis. It can also act as a chelating agent, binding to metal ions to form complexes. These reactions are important in the synthesis of pharmaceuticals, as well as in the production of food dyes, fragrances, and other products.
Biochemical and Physiological Effects
3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to have antioxidant, anti-inflammatory, and anticancer properties in cell culture and animal studies. It has also been shown to inhibit the growth of bacteria and fungi. In addition, 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% has been found to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% in laboratory experiments is its availability. It is widely available as a pure compound, and can be easily synthesized from a variety of starting materials. In addition, 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% is relatively stable and non-toxic, making it suitable for use in a variety of laboratory experiments. A disadvantage of using 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% is that it is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential applications of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% are vast, and there are many possible future directions for research. These include the development of new synthetic methods for the production of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95%, the exploration of its potential applications in the synthesis of pharmaceuticals, and the investigation of its biochemical and physiological effects. In addition, further research is needed to understand the mechanism of action of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% and its potential use in the treatment of diseases.
Synthesis Methods
3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% can be synthesized from a variety of starting materials, such as phenol, benzaldehyde, and other aromatic compounds. The most common synthesis method involves the condensation of phenol with benzaldehyde in the presence of an acid catalyst. The reaction yields a mixture of 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% and other phenolic acid derivatives. The desired product can then be separated from the other compounds by column chromatography.
Scientific Research Applications
3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% is used as a starting material for the synthesis of a variety of pharmaceuticals, including drugs for the treatment of cancer, inflammation, and other diseases. In addition, 3-(2-Hydroxyphenyl)-5-hydroxybenzoic acid, 95% is used in the production of food dyes, fragrances, and other products. It is also used in scientific research as a model compound for the study of the structure and reactivity of phenolic acids.
properties
IUPAC Name |
3-hydroxy-5-(2-hydroxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O4/c14-10-6-8(5-9(7-10)13(16)17)11-3-1-2-4-12(11)15/h1-7,14-15H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJTYQULKTJIFDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC(=C2)O)C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50688670 |
Source
|
Record name | 2',5-Dihydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50688670 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1258635-22-1 |
Source
|
Record name | 2',5-Dihydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50688670 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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